Cas no 1805109-99-2 (2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805109-99-2
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4847196
• Update Time: 2025-06-13

2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H6F2N2O2/c10-9(11)6-1-5(2-8(14)15)7(3-12)13-4-6/h1,4,9H,2H2,(H,14,15)
• InChI Key： YNGDWLWSQDCDRJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(=C1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid

Professional Introduction to 2-Cyano-5-(difluoromethyl)pyridine-3-acetic Acid (CAS No. 1805109-99-2)

2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid, with the CAS number 1805109-99-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its pyridine core structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique chemical properties, including the presence of a cyano group and a difluoromethyl substituent, make it particularly valuable for developing novel therapeutic agents.

The cyano group in the molecule contributes to its reactivity, enabling it to participate in various chemical transformations such as nucleophilic addition and condensation reactions. This reactivity is crucial for the synthesis of more complex structures, making 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid a preferred building block in medicinal chemistry. Additionally, the difluoromethyl group enhances the metabolic stability and lipophilicity of the resulting compounds, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine scaffold is particularly prominent in this area due to its ability to interact with biological targets such as enzymes and receptors. Studies have shown that pyridine derivatives can exhibit potent activity against a range of therapeutic targets, including kinases and transcription factors. The incorporation of electron-withdrawing groups like the cyano and difluoromethyl moieties further modulates the pharmacokinetic properties of these compounds, improving their efficacy.

One of the most compelling applications of 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid is in the development of anticancer agents. The combination of the cyano and difluoromethyl groups provides a scaffold that can be further functionalized to produce molecules with significant cytotoxic activity. Recent studies have demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in tumor progression. For instance, modifications at the 3-acetic acid position have led to compounds that exhibit potent activity against both solid tumors and hematological malignancies.

The agrochemical sector also benefits from the versatility of 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid. Its structural features make it an excellent precursor for synthesizing novel pesticides and herbicides. These compounds are designed to target specific enzymes or receptors in pests, offering an effective means of controlling agricultural pests while minimizing environmental impact. The difluoromethyl group, in particular, has been shown to enhance the durability of agrochemicals by improving their resistance to metabolic degradation.

The synthesis of 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between cyanoacetic acid derivatives and appropriate fluorinated pyridine precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the difluoromethyl group efficiently. These synthetic strategies highlight the compound's importance as a synthetic intermediate in industrial-scale production.

The pharmacological profile of derivatives derived from 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid continues to be an area of active investigation. Researchers are exploring various modifications to optimize potency, selectivity, and pharmacokinetic properties. Computational modeling and high-throughput screening techniques are being utilized to identify promising candidates for further development. These efforts underscore the compound's potential as a foundation for next-generation therapeutics.

The environmental impact of using 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid as an intermediate is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic methods that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes. Such innovations align with broader sustainability goals within the chemical industry.

In conclusion, 2-Cyano-5-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805109-99-2) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable its use as a versatile intermediate in synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.